2-Chloro-N-[3-(1-pyrrolidinyl)phenyl]acetamide
Overview
Description
“2-Chloro-N-[3-(1-pyrrolidinyl)phenyl]acetamide” is a chemical compound with the molecular formula C12H15ClN2O . It has a molecular weight of 238.72 . The compound is solid in its physical form .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, 2-Chloro-N-phenylacetamide can be prepared by reacting aniline with chloroacetylchloride in glacial acetic acid . A series of new acetamide derivatives of primary and secondary amines have been synthesized under microwave irradiation .Molecular Structure Analysis
The InChI code for the compound is 1S/C12H15ClN2O/c13-9-12(16)14-10-4-3-5-11(8-10)15-6-1-2-7-15/h3-5,8H,1-2,6-7,9H2,(H,14,16) . The compound’s structure has been determined using FT-IR and 1H-NMR techniques .Physical and Chemical Properties Analysis
The compound has a molecular weight of 238.72 and is solid in its physical form . It has a storage temperature of room temperature .Scientific Research Applications
Opioid Kappa Agonists : A study by Barlow et al. (1991) detailed the synthesis of various N-[2-(1-pyrrolidinyl)ethyl]acetamides, including compounds related to 2-Chloro-N-[3-(1-pyrrolidinyl)phenyl]acetamide. These compounds were evaluated as opioid kappa agonists. The study discovered potent compounds with significant analgesic effects in animal models (Barlow et al., 1991).
Conformational Analysis : Costello et al. (1991) conducted a conformational analysis of a series of N-[2-(1-pyrrolidinyl)ethyl]acetamides. The study aimed to develop potent opioid kappa agonists and found that specific conformations were associated with higher activity (Costello et al., 1991).
Anticonvulsant Activity : Kamiński et al. (2015) synthesized and evaluated N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives, designed as analogs of anticonvulsant active pyrrolidine-2,5-diones. These derivatives, related to this compound, showed promising activity in animal models of epilepsy (Kamiński et al., 2015).
Crystal and Molecular Structures : A study by Chi et al. (2018) examined the crystal and molecular structures of N-(5-Chloro-2-hydroxy-phenyl)-acetamide, a compound structurally similar to this compound. The study highlighted the role of non-covalent interactions in the crystal packing of these compounds (Chi et al., 2018).
Synthesis of Novel Derivatives : Palamarchuk et al. (2019) reported the synthesis of new 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines, utilizing a compound similar to this compound. This study demonstrated the potential for creating novel heterocyclic compounds (Palamarchuk et al., 2019).
Herbicide Metabolism Studies : Coleman et al. (2000) investigated the metabolism of chloroacetamide herbicides, related to this compound, in human and rat liver microsomes. This research provided insights into the metabolic pathways and potential toxicological implications of these herbicides (Coleman et al., 2000).
Future Directions
The compound and its derivatives could be further investigated for their potential biological activities. For instance, some acetamide derivatives have shown significant antimicrobial potential , suggesting that “2-Chloro-N-[3-(1-pyrrolidinyl)phenyl]acetamide” and its derivatives could be explored for similar activities.
Mechanism of Action
Target of Action
It is known that the pyrrolidine ring, a key structural component of this compound, is widely used in medicinal chemistry to obtain compounds for the treatment of various human diseases .
Mode of Action
The pyrrolidine ring is known to contribute to the stereochemistry of the molecule and increase three-dimensional (3d) coverage due to the non-planarity of the ring . This could potentially influence the compound’s interaction with its targets.
Pharmacokinetics
The introduction of heteroatomic fragments in these molecules is a common strategy in medicinal chemistry, as they are useful tools for modifying physicochemical parameters and obtaining the best adme/tox results for drug candidates .
Action Environment
It is known that the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins .
The pyrrolidine ring, in particular, is a versatile scaffold that has been widely used in the design of biologically active compounds .
Properties
IUPAC Name |
2-chloro-N-(3-pyrrolidin-1-ylphenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O/c13-9-12(16)14-10-4-3-5-11(8-10)15-6-1-2-7-15/h3-5,8H,1-2,6-7,9H2,(H,14,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKUPPGKBFIBLNA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=CC=CC(=C2)NC(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40651136 | |
Record name | 2-Chloro-N-[3-(pyrrolidin-1-yl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40651136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
915921-99-2 | |
Record name | 2-Chloro-N-[3-(1-pyrrolidinyl)phenyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=915921-99-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-N-[3-(pyrrolidin-1-yl)phenyl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40651136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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